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Compound of Interest

Compound Name: 3-Ethoxyacrylic acid

Cat. No.: B1310210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling precautions

for 3-Ethoxyacrylic acid, a key reagent in various synthetic pathways. The following sections

detail its hazard classifications, necessary personal protective equipment, emergency

procedures, and proper storage and disposal methods. This document is intended to equip

laboratory personnel with the knowledge required to handle this chemical safely and effectively.

GHS Hazard Identification and Classification
3-Ethoxyacrylic acid (CAS No: 6192-01-4) is classified under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). However, different suppliers

provide conflicting classifications, highlighting the importance of consulting the specific Safety

Data Sheet (SDS) provided with the product. The primary observed classifications are

summarized below.
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Classification
Hazard

Statement
Pictogram Signal Word Source

Skin Corrosion,

Sub-category 1B

H314: Causes

severe skin

burns and eye

damage

Corrosion Danger

ChemicalBook[1]

, Fisher

Scientific[2]

Serious Eye

Damage,

Category 1

H314: Causes

severe skin

burns and eye

damage

Corrosion Danger

ChemicalBook[1]

, Fisher

Scientific[2]

Eye Irritation,

Category 2

H319: Causes

serious eye

irritation

Exclamation

Mark
Warning Sigma-Aldrich

Precautionary Measures and Personal Protective
Equipment (PPE)
Consistent across all safety data sheets is the requirement for stringent precautionary

measures to avoid contact. The following table outlines the recommended handling and

personal protective equipment.
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Precautionary

Statement

Code

Prevention Response Storage Disposal

P260

Do not breathe

dust/fume/gas/mi

st/vapours/spray.

[1]

P301+P330+P33

1: IF

SWALLOWED:

Rinse mouth. Do

NOT induce

vomiting.[1]

P405: Store

locked up.[1]

P501: Dispose of

contents/contain

er to an

appropriate

treatment and

disposal facility...

[1]

P264

Wash hands and

any exposed skin

thoroughly after

handling.[1][2]

P303+P361+P35

3: IF ON SKIN

(or hair): Take off

immediately all

contaminated

clothing. Rinse

skin with

water/shower.[3]

P403+P233:

Store in a well-

ventilated place.

Keep container

tightly closed.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[1][2]

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[1]

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[1]
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P310:

Immediately call

a POISON

CENTER or

doctor/physician.

P363: Wash

contaminated

clothing before

reuse.[1]

Recommended Personal Protective Equipment:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2]

General Hygiene: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of workday.

Emergency Procedures and First Aid
Immediate action is critical in the event of exposure to 3-Ethoxyacrylic acid. The following first

aid measures should be taken:
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Exposure Route First Aid Measures

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Call a physician or poison

control center immediately.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Call a physician immediately.[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required. Keep

eye wide open while rinsing.[2]

Ingestion

IF SWALLOWED: Rinse mouth. DO NOT induce

vomiting.[1] Immediate medical attention is

required.[2]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-Ethoxyacrylic acid are

not publicly available in the reviewed safety data sheets. The hazard classifications are based

on data from analogous compounds and computational models. One source notes "Eyes -

Rabbit Result: Causes burns," indicating that animal testing has been conducted, but the

specific methodology (e.g., Draize test) is not detailed. Researchers should treat the compound

as corrosive and handle it with the utmost care, assuming the most stringent hazard

classification.

Visualizing Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Ethoxyacrylic
acid, from initial hazard assessment to emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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